1-Benzyl-2-methylpiperidine
Overview
Description
“1-Benzyl-2-methylpiperidine” is a chemical compound with the molecular formula C13H19N. It is a derivative of piperidine, a six-membered ring with one nitrogen atom . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Scientific Research Applications
Antibacterial Properties
1-Benzyl-2-methylpiperidine and its derivatives have shown promising results in antibacterial evaluation. A study by Aziz‐ur‐Rehman et al. (2017) synthesized derivatives of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, including compounds with this compound, which exhibited significant antibacterial activities (Aziz‐ur‐Rehman et al., 2017).
Synthesis of Benzyl Ethers
Another application involves the synthesis of benzyl ethers. A study by Poon and Dudley (2006) discussed the use of a stable, neutral organic salt, derived from a this compound derivative, for the conversion of alcohols into benzyl ethers (Poon & Dudley, 2006).
Inhibitor Synthesis
This compound is also used in synthesizing inhibitors. In a study by Nochi, Asakawa, and Sato (1995), a derivative of this compound, E2020, was found to be a strong inhibitor of acetylcholinesterase, showing potential in the treatment of Alzheimer's disease (Nochi, Asakawa, & Sato, 1995).
Chiral Separation in Plasma
Research by Oda et al. (1992) involved the use of this compound for chiral separation of enantiomers in plasma, demonstrating its application in analytical chemistry (Oda et al., 1992).
Future Directions
Piperidine derivatives, including “1-Benzyl-2-methylpiperidine”, continue to be an area of interest in drug discovery due to their presence in a wide range of pharmaceuticals . Future research may focus on developing new synthesis methods, exploring new reactions, and investigating potential therapeutic applications.
Mechanism of Action
Target of Action
1-Benzyl-2-methylpiperidine is a derivative of piperidine . Piperidine derivatives have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . .
Mode of Action
In pharmacology, the term mechanism of action (moa) refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect . A mechanism of action usually includes mention of the specific molecular targets to which the drug binds, such as an enzyme or receptor .
Biochemical Pathways
Piperidine derivatives are known to play a significant role in various biochemical pathways .
Pharmacokinetics
Pharmacokinetics describes the time course of the concentration of a drug in a body fluid, preferably plasma or blood, that results from the administration of a certain dosage regimen .
Result of Action
Piperidine derivatives are known to have a wide variety of biological activities .
Properties
IUPAC Name |
1-benzyl-2-methylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N/c1-12-7-5-6-10-14(12)11-13-8-3-2-4-9-13/h2-4,8-9,12H,5-7,10-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGOHZRWAEINEMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901293429 | |
Record name | 2-Methyl-1-(phenylmethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
777-38-8 | |
Record name | 2-Methyl-1-(phenylmethyl)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=777-38-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-1-(phenylmethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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